Cas no 1361720-93-5 (3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine)

• Product Name: 3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine
• CAS No: 1361720-93-5
• MF: C₁₃H₁₀Cl₃N
• MW: 286.584200382233
• CID: 4966424
• Update Time: 2025-06-12

3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine

• Inchi： 1S/C13H10Cl3N/c1-7-5-8(2)13(17-6-7)11-9(14)3-4-10(15)12(11)16/h3-6H,1-2H3
• InChI Key： BHSLKAWFWJZAMR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C(C)=CC(C)=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 284.987882 g/mol
• Monoisotopic Mass: 284.987882 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.6
• XLogP3: 5.1
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine

Introduction to 3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine (CAS No. 1361720-93-5)

3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine, a compound with the chemical identifier CAS No. 1361720-93-5, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aromatic amines and has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of multiple chlorine atoms in its aromatic ring system contributes to its distinct reactivity and interaction with biological targets.

The structural framework of 3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine consists of a pyridine core substituted with dimethyl groups at the 3rd and 5th positions and a 2,3,6-trichlorophenyl group at the 2nd position. This specific arrangement imparts a high degree of lipophilicity and electronic distribution that can influence its binding affinity to various biological receptors. The compound's synthesis involves multi-step organic reactions, typically starting from commercially available precursors such as chlorinated aromatic compounds and pyridine derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Preliminary studies have suggested that it may exhibit properties relevant to neurological disorders, including potential effects on neurotransmitter systems. The chlorine substituents enhance the compound's ability to interact with amine-rich binding sites, making it a candidate for further investigation in drug discovery programs targeting central nervous system (CNS) disorders.

One of the most compelling aspects of 3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine is its versatility in medicinal chemistry. Researchers have been able to modify its structure to develop analogs with enhanced potency or selectivity for specific biological targets. For instance, derivatives of this compound have shown promise in preclinical models as modulators of ion channels and receptors involved in pain perception and cognitive function.

The synthesis of this compound can be achieved through various synthetic routes, each offering distinct advantages in terms of yield and purity. A common approach involves Friedel-Crafts alkylation followed by chlorination and subsequent functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and efficiency in the synthesis process.

From a computational chemistry perspective, the molecular modeling of 3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine has provided valuable insights into its binding interactions with biological targets. Studies using molecular dynamics simulations have helped elucidate how the compound's conformational flexibility influences its affinity for specific receptors. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the identification of lead compounds.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic applications. Metabolic stability studies have revealed that it undergoes biotransformation pathways that could impact its bioavailability and duration of action. Understanding these processes is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion, 3,5-Dimethyl-2-(2,3,6-trichlorophenyl)pyridine represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and potential biological activities make it an attractive candidate for further research in medicinal chemistry. As our understanding of its pharmacological profile continues to evolve, this compound is poised to play a significant role in the development of new treatments for various diseases.